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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data available for

2,3,5-Trinitrotoluene (2,3,5-TNT), an asymmetric isomer of the widely known explosive, 2,4,6-

Trinitrotoluene. While less common, 2,3,5-TNT is significant as a byproduct in the manufacture

of TNT and as an environmental contaminant.[1] A thorough understanding of its spectroscopic

characteristics is crucial for its detection, identification, and quantification in various matrices.

Mass Spectrometry
Mass spectrometry is a primary tool for the identification of 2,3,5-Trinitrotoluene, providing

detailed information about its molecular weight and fragmentation patterns.

Table 1: Mass Spectrometry Data for 2,3,5-Trinitrotoluene

Ionization Mode
Key Fragments (m/z) and
Relative Intensities

Reference

Electron Ionization (EI)
227 (M+), 210, 181, 151, 123,

105, 89, 77, 63
[2][3]

Experimental Protocol: Electron Ionization Mass
Spectrometry (EI-MS)
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A common method for obtaining the mass spectrum of 2,3,5-TNT involves gas chromatography

coupled with mass spectrometry (GC-MS).

Sample Preparation: A dilute solution of purified 2,3,5-Trinitrotoluene in a suitable solvent

such as acetone or acetonitrile is prepared.

Instrumentation: A gas chromatograph equipped with a capillary column (e.g., Supelcowax

10) is interfaced with a mass spectrometer featuring an electron ionization source.[4]

GC Conditions: The oven temperature is programmed to ramp from a lower temperature

(e.g., 80°C) to a higher temperature (e.g., 250°C) at a controlled rate (e.g., 30°C/min) to

ensure separation of isomers. Helium is typically used as the carrier gas.[4]

MS Conditions: The ion source temperature is maintained at a consistent temperature (e.g.,

EI at 250°C). Mass spectra are acquired over a suitable mass range (e.g., m/z 50-300).[4]

Fragmentation Pathway
The fragmentation of 2,3,5-Trinitrotoluene under electron ionization follows characteristic

pathways for nitroaromatic compounds. The molecular ion (M+) at m/z 227 is typically

observed. Subsequent fragmentation involves the loss of nitro groups (NO₂), oxygen atoms,

and other neutral fragments, leading to the formation of the observed fragment ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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